Cas no 27784-76-5 (Tert-Butyl diethylphosphonoacetate)
27784-76-5 structure
Tert-Butyl diethylphosphonoacetate Properties
Names and Identifiers
-
- tert-Butyl 2-(diethoxyphosphoryl)acetate
- Diethylphosphonoacetic acid tert butyl ester
- Diethyl(2-tert-butoxycarbonylmethyl)phosphonate
- tert-Butyl diethylphosphonoacetate
- t-Butyl Diethyl Phosphonoacetate
- tert-Butyl 2-(diethylphosphono)acetate
- tert-butyl 2-diethoxyphosphorylacetate
- (Diethoxyphosphinyl)acetic acid 1,1-dimethylethyl ester
- Diethyl (Boc-methyl)phosphonate
- Diethyl (tert-Butoxycarbonylmethyl)phosphonate
- Diethyl tert-butoxycarbonylmethanephosphonate
- Diethylphosphonoacetic Acid tert-Butyl Ester
- tert-Butyl (diethoxyphosphinyl)acetate
- Diethyl (2-tert-butoxycarbonylmethyl)phosphonate
- (Diethoxy-phosphoryl)-acetic acid tert-butyl ester
- t-butyl diethylphosphonoacetate
- tert-butyl (diethoxyphosphoryl)acetate
- Acetic acid, (diethoxyphosphinyl)-, 1,1-dimethylethyl ester
- DIETHYL (PHOSPHONOACETIC ACID TERT-BUTYL ESTER)
- t-
- Tert-butyl diehylphosphonoacetate
- SY005984
- t-butyldiethylphosphonoacetate
- NS00123721
- SCHEMBL234057
- J-524780
- MFCD00075414
- DS-2306
- tert-Butyl (diethoxyphosphinyl)acetate,
- FT-0647778
- AB02873
- tert-butyl 2-(diethyl phosphono)acetate
- tert-butyl(diethoxyphosphoryl)acetate
- DTXSID40378639
- 27784-76-5
- AMY11206
- tert-Butyl diethylphosphonoacetate, 95%
- B2814
- NFEGNISFSSLEGU-UHFFFAOYSA-N
- A819192
- BCP24438
- ACETIC ACID, 2-(DIETHOXYPHOSPHINYL)-, 1,1-DIMETHYLETHYL ESTER
- AKOS015915427
- J-016883
- HY-W002322
- t-butyl (diethoxyphosphoryl)acetate
- tert-butyl diethoxyphosphorylacetate
- CS-W002322
- C10H21O5P
- tert-butyl2-(diethoxyphosphoryl)acetate
- EN300-140859
- ert-Butyl diethylphosphonoacetate
- DB-009812
- tert-butyldiethylphosphonoacetate
- +Expand
-
- MFCD00075414
- NFEGNISFSSLEGU-UHFFFAOYSA-N
- 1S/C10H21O5P/c1-6-13-16(12,14-7-2)8-9(11)15-10(3,4)5/h6-8H2,1-5H3
- P(C([H])([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])(=O)(OC([H])([H])C([H])([H])[H])OC([H])([H])C([H])([H])[H]
- 2050126
Computed Properties
- 252.11300
- 0
- 5
- 8
- 252.113
- 16
- 259
- 0
- 0
- 0
- 0
- 0
- 1
- 1.1
- nothing
- 0
- 61.8
Experimental Properties
- 2.59420
- 71.64000
- n20/D 1.431(lit.)
- Not miscible or difficult to mix in water.
- 152°C/12mmHg(lit.)
- No data available
- Fahrenheit: >235.4 ° f
Celsius: >113 ° c - Liquid
- Not determined
- Sensitive to humidity
- 1.074 g/mL at 25 °C(lit.)
Tert-Butyl diethylphosphonoacetate Security Information
- GHS07
- 3
- S26;S36
- S26-S36
- R36/38
- NONH for all modes of transport
- H315-H319
- P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- warning
- Inert atmosphere,Room Temperature
- R36/38: irritating to eyes and skin.
- Warning
Tert-Butyl diethylphosphonoacetate Customs Data
- 2931900090
-
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Tert-Butyl diethylphosphonoacetate Price
Tert-Butyl diethylphosphonoacetate Suppliers
atkchemica
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Jiangsu Xinsu New Materials Co., Ltd
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(CAS:27784-76-5)
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Tert-Butyl diethylphosphonoacetate Related Literature
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1. Asymmetric synthesis of β-amino acid scaffoldsSteven D. Bull,Stephen G. Davies,Andrew D. Smith J. Chem. Soc. Perkin Trans. 1 2001 2931
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2. Rearrangement of ammonium ylides produced by intramolecular reaction of catalytically generated metal carbenoids. Part 2. Stereoselective synthesis of bicyclic aminesJ. Stephen Clark,Paul B. Hodgson,Michael D. Goldsmith,Alexander J. Blake,Paul A. Cooke,Leslie J. Street J. Chem. Soc. Perkin Trans. 1 2001 3325
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David R. Chisholm,Joshua G. Hughes,Thomas S. Blacker,Rachel Humann,Candace Adams,Daniel Callaghan,Alba Pujol,Nicola K. Lembicz,Angus J. Bain,John M. Girkin,Carrie A. Ambler,Andrew Whiting Org. Biomol. Chem. 2020 18 9231
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4. Asymmetric synthesis of β-haloaryl β-amino acid derivativesSteven D. Bull,Stephen G. Davies,Santiago Delgado-Ballester,Peter M. Kelly,Luke J. Kotchie,Massimo Gianotti,Mario Laderas,Andrew D. Smith J. Chem. Soc. Perkin Trans. 1 2001 3112
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5. Asymmetric synthesis of β-pyridyl-β-amino acid derivativesSteven D. Bull,Stephen G. Davies,David. J. Fox,Massimo Gianotti,Peter M. Kelly,Camille Pierres,Edward D. Savory,Andrew D. Smith J. Chem. Soc. Perkin Trans. 1 2002 1858
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6. Asymmetric synthesis and applications of β-amino Weinreb amides: asymmetric synthesis of (S)-coniineAnthony J. Burke,Stephen G. Davies,A. Christopher Garner,Tom D. McCarthy,Paul M. Roberts,Andrew D. Smith,Humberto Rodriguez-Solla,Richard J. Vickers Org. Biomol. Chem. 2004 2 1387
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Stephen G. Davies,Matthew J. Durbin,Euan C. Goddard,Peter M. Kelly,Wataru Kurosawa,James A. Lee,Rebecca L. Nicholson,Paul D. Price,Paul M. Roberts,Angela J. Russell,Philip M. Scott,Andrew D. Smith Org. Biomol. Chem. 2009 7 761
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Tha?s Cailleau,Jason W. B. Cooke,Stephen G. Davies,Kenneth B. Ling,Alan Naylor,Rebecca L. Nicholson,Paul D. Price,Paul M. Roberts,Angela J. Russell,Andrew D. Smith,James E. Thomson Org. Biomol. Chem. 2007 5 3922
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9. A 2,3-cis-selective synthesis of aziridines bearing a vinyl group from allyl methyl carbonates and allyl mesylatesHiroaki Ohno,Kiyonori Ishii,Asami Honda,Hirokazu Tamamura,Nobutaka Fujii,Yoshiji Takemoto,Toshiro Ibuka J. Chem. Soc. Perkin Trans. 1 1998 3703
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